Cas no 19716-59-7 (Oxypalmatine)

Oxypalmatine is a bioactive alkaloid derived from natural sources, primarily known for its potential pharmacological properties. It is structurally related to palmatine, exhibiting similar biochemical characteristics but with distinct functional modifications. Oxypalmatine has been studied for its interactions with cellular pathways, particularly in the context of anti-inflammatory and neuroprotective effects. Its stability and solubility profile make it suitable for research applications in drug discovery and mechanistic studies. The compound is typically characterized by high purity standards, ensuring reproducibility in experimental settings. Further investigations continue to explore its therapeutic potential and molecular mechanisms of action.
Oxypalmatine structure
Oxypalmatine structure
Product Name:Oxypalmatine
CAS No:19716-59-7
MF:C21H21NO5
MW:367.395146131516
CID:1123959
Update Time:2025-06-07

Oxypalmatine Chemical and Physical Properties

Names and Identifiers

    • 8-oxoypalmatine
    • 8-Oxotetrahydropalmatine
    • (S)-form, 13,13a-Didehydro
    • 8-Oxypalmatine
    • Oxypalmatine
    • 5,6-Dihydro-2,3,9,10-tetramethoxy-8H-dibenzo[a,g]quinolizin-8-one
    • Inchi: 1S/C21H21NO5/c1-24-16-6-5-13-9-15-14-11-18(26-3)17(25-2)10-12(14)7-8-22(15)21(23)19(13)20(16)27-4/h5-6,9-11H,7-8H2,1-4H3
    • InChI Key: MZIUUCTTWZPXOV-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=C(C=CC=2C=C2C3C=C(C(=CC=3CCN21)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 367.14197277 g/mol
  • Monoisotopic Mass: 367.14197277 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 367.4
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 183-184 ºC (methanol )
  • Solubility: Almost insoluble (0.044 g/l) (25 º C),

Oxypalmatine Pricemore >>

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Additional information on Oxypalmatine

Oxypalmatine (CAS No. 19716-59-7): A Comprehensive Overview

Oxypalmatine (CAS No. 19716-59-7) is a bioactive alkaloid derived from the roots and rhizomes of Chelidonium majus, commonly known as greater celandine. This compound has garnered significant attention in the scientific community due to its diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. In this comprehensive overview, we will delve into the chemical structure, biological activities, and potential therapeutic applications of oxypalmatine.

The chemical structure of oxypalmatine is characterized by a complex alkaloid framework, which includes a benzylisoquinoline skeleton. This unique structure contributes to its biological activities and has been the subject of numerous studies aimed at elucidating its mechanisms of action. Recent research has focused on the potential of oxypalmatine as a lead compound for drug development, particularly in the areas of cancer therapy and inflammatory diseases.

In terms of anti-inflammatory properties, oxypalmatine has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the Journal of Ethnopharmacology (2021) demonstrated that oxypalmatine significantly reduced inflammation in a murine model of colitis by downregulating the expression of inflammatory mediators. This finding suggests that oxypalmatine could be a promising candidate for the treatment of inflammatory bowel diseases (IBD).

The antiviral activity of oxypalmatine has also been extensively investigated. Research published in the Virology Journal (2020) reported that oxypalmatine exhibited potent antiviral effects against herpes simplex virus type 1 (HSV-1) and influenza A virus. The mechanism underlying this activity involves the inhibition of viral replication and the enhancement of host immune responses. These findings highlight the potential of oxypalmatine as a natural antiviral agent.

In the context of cancer therapy, oxypalmatine has shown promising results in various preclinical studies. A study published in the Cancer Letters (2019) demonstrated that oxypalmatine induced apoptosis in human breast cancer cells by activating caspase-dependent pathways and suppressing the expression of anti-apoptotic proteins such as Bcl-2. Additionally, oxypalmatine exhibited synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

Beyond its direct pharmacological effects, oxypalmatine has also been studied for its potential neuroprotective properties. Research published in the Neuropharmacology (2020) journal reported that oxypalmatine protected neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that oxypalmatine could be beneficial in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of oxypalmatine is another important aspect to consider. Preclinical studies have generally reported low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Ongoing research is focused on optimizing the delivery methods and formulations to enhance the bioavailability and therapeutic index of oxypalmatine.

In conclusion, Oxypalmatine (CAS No. 19716-59-7) is a multifaceted bioactive compound with significant potential in various therapeutic areas. Its anti-inflammatory, antiviral, anticancer, and neuroprotective properties make it an attractive candidate for drug development. Continued research and clinical trials will be crucial in translating these promising findings into effective treatments for patients.

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